Cas no 139101-95-4 (1,3-Dithiino[5,4-b]pyrrole-4-carboxylic acid, 5,6-dihydro-5-methyl-6-oxo-2,2-diphenyl-7-[(phenylmethyl)amino]-, methyl ester)

• Product Name: 1,3-Dithiino[5,4-b]pyrrole-4-carboxylic acid, 5,6-dihydro-5-methyl-6-oxo-2,2-diphenyl-7-[(phenylmethyl)amino]-, methyl ester
• CAS No: 139101-95-4
• MF: C₂₈H₂₄N₂O₃S₂
• MW: 500.631764411926
• CID: 6627830
• Update Time: 2024-01-14

1,3-Dithiino[5,4-b]pyrrole-4-carboxylic acid, 5,6-dihydro-5-methyl-6-oxo-2,2-diphenyl-7-[(phenylmethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiino[5,4-b]pyrrole-4-carboxylic acid, 5,6-dihydro-5-methyl-6-oxo-2,2-diphenyl-7-[(phenylmethyl)amino]-, methyl ester

• Inchi： 1S/C28H24N2O3S2/c1-30-23-24(22(26(30)31)29-18-19-12-6-3-7-13-19)34-28(20-14-8-4-9-15-20,21-16-10-5-11-17-21)35-25(23)27(32)33-2/h3-17,29H,18H2,1-2H3
• InChI Key： QPRLMOOSEMPTGD-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)C(NCC2=CC=CC=C2)=C2SC(C3=CC=CC=C3)(C3=CC=CC=C3)SC(C(OC)=O)=C12

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 665.6±55.0 °C(Predicted)
• pka: 0.84±0.40(Predicted)